1-(4-Ethylpiperazin-1-yl)ethanone

• CAS No.: 90152-24-2
• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• IUPAC Name: 1-(4-ethylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C8H16N2O/c1-3-9-4-6-10(7-5-9)8(2)11/h3-7H2,1-2H3
• InChI Key: VUHRYOBNDRCGBH-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C(=O)C

Description

1-(4-Ethylpiperazin-1-yl)ethanone (EPA) is a piperazine derivative characterized by an ethyl group at the 4-position of the piperazine ring and an acetyl group attached to the nitrogen. Its molecular formula is C₈H₁₅N₂O, with a molecular weight of 155.22 g/mol. EPA has been studied for its pharmacological properties, particularly its interaction with nicotinic acetylcholine receptors (nAChRs) and muscarinic acetylcholine receptors (mAChRs). Research indicates that EPA exhibits selectivity for α4* nAChRs over mAChRs, making it a candidate for neurological studies .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogs in the Piperazine-Ethanone Family

The following table compares EPA with structurally related compounds, highlighting key differences in substituents and biological activity:

Compound Name	Substituents on Piperazine	Key Structural Features	Biological Activity/Selectivity	Reference
1-(4-Ethylpiperazin-1-yl)ethanone (EPA)	4-Ethyl	Acetyl group at N1	Selective α4* nAChR activity; minimal mAChR interaction
1-(4-Methylpiperazin-1-yl)ethanone (MPA)	4-Methyl	Acetyl group at N1	Moderate α4* nAChR activity; higher mAChR desensitization
4-Acetyl-1,1-dimethylpiperazin-1-ium (DMPA)	1,1-Dimethyl	Quaternary nitrogen; acetyl group	Reduced nAChR activity; strong mAChR desensitization
1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone	4-(4-Nitrophenyl)	Nitrophenyl substituent	Antibacterial/antifungal applications
1-(4-(4-Hydroxyphenyl)piperazin-1-yl)ethanone	4-(4-Hydroxyphenyl)	Hydroxyphenyl group	Enhanced solubility; research tool for receptor studies

Key Observations :

• Alkyl vs. Aryl Substituents : EPA’s 4-ethyl group enhances α4* nAChR selectivity compared to MPA’s 4-methyl group, which shows broader mAChR activity .
• Electron-Withdrawing Groups : The 4-nitrophenyl derivative (from ) exhibits antimicrobial properties, likely due to the nitro group’s electron-withdrawing effects enhancing reactivity .
• Hydroxyl Groups : The 4-hydroxyphenyl analog () improves aqueous solubility, making it advantageous for in vitro assays .

Pharmacological Activity Comparison

Cholinergic Receptor Interactions

• EPA : At 10 µM, EPA desensitizes α4* nAChRs without significant mAChR modulation, suggesting utility in neurodegenerative disease models .
• MPA : Shows dual activity, desensitizing both α4* nAChRs and mAChRs at similar concentrations .
• DMPA : Lacks nAChR activity but strongly inhibits mAChRs, indicating structural rigidity from the quaternary nitrogen reduces nAChR binding .

Antimicrobial Activity

Derivatives like 1-(4-(arylideneamino)phenyl)-2-(4-ethylpiperazin-1-yl)ethanone () demonstrate broad-spectrum activity against Escherichia coli and Salmonella Typhi, with MIC values ranging from 8–32 µg/mL . The thiazolidin-4-one derivatives (e.g., compound 3a-h in ) show enhanced antifungal activity due to the sulfur-containing heterocycle .